Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C16H30O B1676871 Muscone CAS No. 541-91-3

Muscone

Cat. No. B1676871
CAS RN: 541-91-3
M. Wt: 238.41 g/mol
InChI Key: ALHUZKCOMYUFRB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US05146003

Procedure details

In 10 ml of dried diethyl ether was dissolved 5 mmol of (E)-2-cyclopentadecenone, and the solution was added dropwise to the above solution at -78° C. The mixture was allowed to react at that temperature for 15 hours, and 12 ml of a 1:1 (by volume) mixture of aqueous ammonia and a saturated ammonium chloride aqueous solution was added thereto. The reaction mixture was extracted with diethyl ether, and the extracted product was purified by silica gel column chromatography using hexane/ethyl acetate (45:1 by volume) to obtain muscone in a chemical yield of 57 mol %. The resulting muscone was R-form having an optical rotation of -11.6° (at 21° C., c 5.03, MeOH) and an optical purity of 99%ee.
Name
ammonia
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
ammonium chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
(E)-2-cyclopentadecenone
Quantity
5 mmol
Type
reactant
Reaction Step Three
Name
diethyl ether
Quantity
10 mL
Type
reactant
Reaction Step Three
Name
muscone

Identifiers

REACTION_CXSMILES
[C:1]1(=[O:16])[CH2:15][CH2:14][CH2:13][CH2:12][CH2:11][CH2:10][CH2:9][CH2:8][CH2:7][CH2:6][CH2:5][CH2:4][CH:3]=[CH:2]1.N.[Cl-].[NH4+].[CH2:20](OCC)C>>[CH3:20][CH:14]1[CH2:15][C:1](=[O:16])[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13]1 |f:2.3|

Inputs

Step One
Name
ammonia
Quantity
0 (± 1) mol
Type
reactant
Smiles
N
Step Two
Name
ammonium chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Cl-].[NH4+]
Step Three
Name
(E)-2-cyclopentadecenone
Quantity
5 mmol
Type
reactant
Smiles
C1(\C=C\CCCCCCCCCCCC1)=O
Name
diethyl ether
Quantity
10 mL
Type
reactant
Smiles
C(C)OCC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
the solution was added dropwise to the above solution at -78° C
CUSTOM
Type
CUSTOM
Details
to react at that temperature for 15 hours
Duration
15 h
EXTRACTION
Type
EXTRACTION
Details
The reaction mixture was extracted with diethyl ether
CUSTOM
Type
CUSTOM
Details
the extracted product was purified by silica gel column chromatography

Outcomes

Product
Name
muscone
Type
product
Smiles
CC1CCCCCCCCCCCCC(=O)C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.